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Compound of Interest

Compound Name: BTPTT-4F

Cat. No.: B8196175 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental responsibility. This document provides essential guidance on the proper disposal

procedures for BTPTT-4F, also known by its synonym Y6, a non-fullerene acceptor prominent

in organic electronics research.

Key Safety and Handling Information
According to the Safety Data Sheet (SDS) provided by Ossila, BTPTT-4F is not classified as a

hazardous substance or mixture under Regulation (EC) No. 1272/2008.[1] This classification

significantly influences the recommended disposal route. However, standard laboratory

precautions should always be observed when handling this compound.

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side shields are recommended.

Hand Protection: Wear protective gloves.

Body Protection: A laboratory coat should be worn.

Handling:

Avoid inhalation, ingestion, and contact with skin and eyes.[1]
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Use in a well-ventilated area.[1]

Wash hands thoroughly after handling.[1]

Chemical and Physical Properties
A summary of the key quantitative data for BTPTT-4F is presented in the table below.

Property Value

Molecular Formula C₈₂H₈₆F₄N₈O₂S₅

CAS Number 2304444-49-1

Molecular Weight 1451.93 g/mol

Physical State Solid: Powder

Color Dark Blue

Solubility in Water Not known

Storage Temperature Ambient

Source: Ossila Safety Data Sheet, 2022[1]

Step-by-Step Disposal Procedure
Given that BTPTT-4F is not classified as hazardous waste, the disposal procedure should align

with institutional and local regulations for non-hazardous chemical waste.

1. Waste Identification and Segregation:

Clearly label a dedicated waste container for "BTPTT-4F (Y6) and associated contaminated
labware."
Do not mix BTPTT-4F waste with hazardous waste streams (e.g., halogenated solvents,
heavy metals).

2. Collection of Solid Waste:

Place uncontaminated, excess solid BTPTT-4F directly into the labeled waste container.
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Dispose of contaminated items such as gloves, weighing paper, and pipette tips that have
come into contact with BTPTT-4F in the same container.

3. Disposal of Solvent Waste:

If BTPTT-4F has been dissolved in a solvent, the disposal method is dictated by the hazards
of the solvent itself.
For instance, if dissolved in a halogenated solvent like chloroform (a common solvent for
Y6), the solution must be disposed of as hazardous halogenated organic waste.
Collect the solvent waste in a properly labeled, sealed, and compatible container.

4. Final Disposal:

For solid, non-hazardous BTPTT-4F waste, follow your institution's guidelines for chemical
waste disposal. This typically involves collection by a certified waste management contractor.
For solvent waste containing BTPTT-4F, follow the procedures for the specific solvent
category.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

BTPTT-4F waste.
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BTPTT-4F Disposal Workflow

Start: BTPTT-4F Waste Generated
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BTPTT-4F Disposal Decision Workflow
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Disclaimer: This information is based on the available Safety Data Sheet and general

laboratory safety principles. Always consult your institution's specific waste disposal protocols

and local regulations before disposing of any chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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